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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-4-methoxy-2-methylaniline, bearing the CAS Number 62492-46-0, is an aromatic
amine of significant interest in the fields of medicinal chemistry and materials science. Its
unique substitution pattern, featuring a chlorine atom, a methoxy group, and a methyl group on
the aniline scaffold, imparts a distinct combination of steric and electronic properties. This
makes it a valuable building block for the synthesis of complex organic molecules, particularly
in the realm of drug discovery where such features can be pivotal for modulating biological
activity and pharmacokinetic profiles.

This guide provides a comprehensive technical overview of 5-Chloro-4-methoxy-2-
methylaniline, encompassing its physicochemical properties, synthesis methodologies,
analytical characterization, and its emerging role in pharmaceutical research. The information
presented herein is intended to equip researchers with the foundational knowledge required to
effectively utilize this compound in their scientific endeavors.
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Physicochemical Properties

A thorough understanding of the physical and chemical properties of 5-Chloro-4-methoxy-2-
methylaniline is crucial for its handling, storage, and application in chemical synthesis.

Property Value Source
CAS Number 62492-46-0 [1]
Molecular Formula CsH10CINO [1]
Molecular Weight 171.63 g/mol [1]
Off-white to light brown solid
Appearance .
(predicted)
) ) Not reported, but expected to
Melting Point ) .
be a low-melting solid
Boiling Point Not reported
Expected to be soluble in
B common organic solvents like
Solubility

methanol, ethanol, and

dichloromethane.

Synthesis of 5-Chloro-4-methoxy-2-methylaniline

The synthesis of 5-Chloro-4-methoxy-2-methylaniline typically involves the reduction of a
corresponding nitroaromatic precursor. A plausible and efficient synthetic route is outlined
below, adapted from established methodologies for the synthesis of related anilines.[2]

Synthetic Pathway

Step 1 Nitration Step 2 Sandmeyer Reaction
4-Methoxy-2-methylaniline ep 4-Methoxy-2-methyl-5-nitroaniline ep (1. NaNO2, HCI
(HNO3, H2S04) 2 cuch
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Caption: Proposed synthetic pathway for 5-Chloro-4-methoxy-2-methylaniline.

Experimental Protocol

Step 1: Synthesis of 4-Methoxy-2-methyl-5-nitroaniline (Intermediate)

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a thermometer, dissolve 4-methoxy-2-methylaniline (1 equivalent) in
concentrated sulfuric acid at 0-5 °C.

 Nitration: Slowly add a nitrating mixture (a solution of nitric acid in sulfuric acid) dropwise to
the flask, ensuring the temperature is maintained below 10 °C.

» Reaction Monitoring: After the addition is complete, allow the reaction to stir at room
temperature for 2-3 hours. Monitor the progress of the reaction by thin-layer chromatography
(TLC).

o Work-up: Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated
solution of sodium bicarbonate.

« |solation: The precipitated solid is collected by filtration, washed with cold water, and dried
under vacuum to yield 4-methoxy-2-methyl-5-nitroaniline.

Step 2: Synthesis of 5-Chloro-4-methoxy-2-methylaniline

o Diazotization: Dissolve the intermediate from Step 1 in a mixture of hydrochloric acid and
water. Cool the solution to 0-5 °C and add a solution of sodium nitrite in water dropwise to
form the diazonium salt.

o Sandmeyer Reaction: In a separate flask, prepare a solution of copper(l) chloride in
hydrochloric acid. Slowly add the cold diazonium salt solution to the CuCl solution.

o Reaction Completion: Allow the reaction mixture to warm to room temperature and then heat
gently to ensure complete decomposition of the diazonium salt.

o Extraction: Cool the mixture and extract the product with an organic solvent such as ethyl
acetate.
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 Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel to afford pure 5-Chloro-4-methoxy-2-methylaniline.

Analytical Characterization

The identity and purity of synthesized 5-Chloro-4-methoxy-2-methylaniline should be
confirmed using a combination of analytical techniques.

Spectroscopic Data (Predicted)
« H NMR (CDCls, 400 MHz): 3 6.8-7.2 (m, 2H, Ar-H), 3.85 (s, 3H, OCHs), 3.60 (br s, 2H,
NH:), 2.15 (s, 3H, CHs).

e 13C NMR (CDCls, 101 MHz): & 150-155 (C-OCHs), 140-145 (C-NHz), 120-135 (Ar-C), 110-
120 (Ar-C), 56.0 (OCHs), 17.0 (CHs).

e IR (KBr, cm~1): 3400-3500 (N-H stretch), 2900-3000 (C-H stretch), 1600-1620 (N-H bend),
1500-1550 (C=C stretch), 1200-1250 (C-O stretch), 700-800 (C-Cl stretch).

e Mass Spectrometry (El): m/z 171 (M*), 156 (M* - CH3s), 136 (M* - ClI).

Chromatographic Methods

Gas chromatography-mass spectrometry (GC-MS) and high-performance liquid
chromatography (HPLC) are powerful techniques for assessing the purity of 5-Chloro-4-
methoxy-2-methylaniline and for monitoring reaction progress.[1]
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Caption: A typical workflow for the synthesis and analysis of 5-Chloro-4-methoxy-2-
methylaniline.

Applications in Drug Discovery

The structural motifs present in 5-Chloro-4-methoxy-2-methylaniline are frequently found in
biologically active molecules. The chloro and methoxy groups can significantly influence a
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molecule's interaction with biological targets and its metabolic stability.

Role as a Kinase Inhibitor Scaffold

Substituted anilines are crucial components in the design of kinase inhibitors, a class of
targeted cancer therapeutics.[3] The aniline moiety often serves as a key hydrogen bond donor
and acceptor, anchoring the inhibitor to the ATP-binding pocket of the kinase. The chloro and
methoxy substituents can provide additional interactions and modulate the electronic properties
of the aniline ring, thereby influencing binding affinity and selectivity. For instance, the structural
isomer 2,4-dichloro-5-methoxyaniline is a key intermediate in the synthesis of Bosutinib, a dual
Src/Abl tyrosine kinase inhibitor.[3]

Signaling Pathways of Interest

The potential of 5-Chloro-4-methoxy-2-methylaniline as a scaffold for kinase inhibitors
suggests its relevance in targeting signaling pathways implicated in cancer cell proliferation
and survival, such as the BCR-ABL and Src pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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